Cas no 2035023-36-8 (4-(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2035023-36-8
• MF: C₂₁H₂₁NO₅S
• MW: 399.460144758224
• CID: 5869925
• PubChem ID: 119104340
• Update Time: 2025-07-03

4-(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• F6557-0714
• 2035023-36-8
• AKOS026697645
• (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one
• 4-[(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl]-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• (E)-3-(1,3-benzodioxol-5-yl)-1-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one

• Inchi： 1S/C21H21NO5S/c23-21(9-7-16-6-8-18-19(14-16)27-15-26-18)22-11-10-20(28(24,25)13-12-22)17-4-2-1-3-5-17/h1-9,14,20H,10-13,15H2/b9-7+
• InChI Key： SWWABAXCMOYENB-VQHVLOKHSA-N
• SMILES： S1(CCN(C(/C=C/C2=CC=C3C(=C2)OCO3)=O)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 399.11404394g/mol
• Monoisotopic Mass: 399.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.3Ų

Additional information on 4-(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione

Introduction to 4-(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS No. 2035023-36-8)

The compound 4-(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione, identified by its CAS number 2035023-36-8, represents a fascinating molecule in the realm of medicinal chemistry. This heterocyclic structure combines a thiazepane core with functional groups that suggest significant biological activity. The presence of a benzodioxol moiety and a phenyl group appended to an enone system within the thiazepane framework makes it a promising candidate for further exploration in drug discovery.

Recent advancements in the field of heterocyclic chemistry have highlighted the importance of thiazepane derivatives due to their diverse pharmacological properties. Thiazepanes, as a class of compounds, have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and infections. The specific substitution pattern in 4-(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione introduces unique electronic and steric properties that may modulate its interaction with biological targets.

The benzodioxol ring, also known as an oxygenated dibenzo[b,e][1,4]oxazocine scaffold, is a key pharmacophore found in several bioactive natural products and synthetic drugs. Its ability to engage in hydrogen bonding and π-stacking interactions makes it a valuable component in designing molecules with enhanced binding affinity. In contrast, the phenyl group provides additional hydrophobicity and can influence the compound's solubility and metabolic stability. The enone functionality at the 3-position introduces a region for potential Michael addition or aldol reactions, which could be exploited for further derivatization.

One of the most intriguing aspects of this compound is its potential role as a scaffold for developing novel therapeutic agents. The thiazepane core is known to exhibit pharmacological activity by interacting with various enzymes and receptors. For instance, certain thiazepane derivatives have shown inhibitory effects on carbonic anhydrase and other metabolic enzymes. The structural features of 4-(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione suggest that it may possess similar properties or even new mechanisms of action.

Recent studies have demonstrated the importance of rational drug design in optimizing biological activity. Computational methods such as molecular docking and quantum mechanical calculations have become indispensable tools in predicting the binding modes of small molecules to biological targets. These techniques allow researchers to fine-tune the structure of compounds like 4-(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione to improve their potency and selectivity. By leveraging these computational approaches, scientists can accelerate the discovery process and identify lead compounds for further development.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the enone group at the 3-position necessitates precise control over reaction conditions to avoid side products. Additionally, the benzodioxol ring must be incorporated in a way that maintains its integrity throughout the synthetic sequence. Advances in synthetic methodologies have made it possible to construct complex heterocycles more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to access novel structures with high precision.

Once synthesized, 4-(2E)-3-(2H-1,3-benzodioxol-5-yl)prop-2-enoyl-7-phenyl-thiazepanone (the name simplifies to highlight its core structure) can be subjected to various biological assays to evaluate its potential therapeutic effects. These assays may include enzyme inhibition studies, cell-based assays for receptor binding, and animal models to assess pharmacological activity in vivo. The results from these experiments will provide valuable insights into its mechanism of action and therapeutic potential.

In conclusion, 4-(2E)-3-(2H - 1 , 3 - benzodioxol - 5 - yl ) prop - 2 - enoyl - 7 - phenyl - 11 amma66 , 44 - thiaze pane - 11 ,11 - dione ( CAS No . 2035023 -36 -8 ) represents an exciting molecule with significant potential in medicinal chemistry . Its unique structural features , combined with recent advances in drug design and synthetic methodologies , make it a promising candidate for further exploration . As research continues to uncover new applications for heterocyclic compounds , this molecule may play a crucial role in developing next-generation therapeutic agents .